Cas no 13031-39-5 (3-Chlorophenyl acetate)

• Product Name: 3-Chlorophenyl acetate
• CAS No: 13031-39-5
• Molecular Formula: C₈H₇O₂Cl
• Molecular Weight: 170.59298
• MDL: MFCD00142577
• CID: 158840
• PubChem ID: 83061

3-Chlorophenyl acetate Properties

Names and Identifiers

• 3-Chlorophenyl acetate
• 3-CHLOROPHENOL ACETATE
• Acetic acid,3-chlorophenyl ester
• 1-ACETOXY-3-CHLOROBENZENE
• 1-Chloro-3-acetoxybenzene
• 3-acetoxychlorobenzene
• 5-acetoxyphenyl chloride
• Acetic acid 3-chlorophenyl
• m-ClC6H4OAc
• 2-(3-chlorophenyl)acetate
• MFCD00142577
• Acetic acid, m-chlorophenyl ester (7CI,8CI); Phenol, m-chloro-, acetate (6CI); 3-Chlorophenol acetate; 3-Chlorophenyl acetate; m-Acetoxychlorobenzene; m-Chlorophenyl acetate
• CHEMBL456664
• AKOS006241749
• m-chlorophenyl acetate
• (3-chlorophenyl) acetate
• SCHEMBL337714
• 3-Chlorophenyl acetate #
• SY224191
• A806064
• Y11318
• Acetic acid, 3-chlorophenyl ester
• InChI=1/C8H7ClO2/c1-6(10)11-8-4-2-3-7(9)5-8/h2-5H,1H
• CS-0111923
• 13031-39-5
• Q63393587
• BS-15111
• DTXSID60879335
• Acetic acid 3-chlorophenyl ester
• DTXCID701017348
• 3-chlorophenylacetate

• MDL： MFCD00142577
• InChIKey： GQTKYLQYHPTULY-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7ClO2/c1-6(10)11-8-4-2-3-7(9)5-8/h2-5H,1H3
• SMILES： C(OC1C=CC=C(Cl)C=1)(=O)C

Computed Properties

• Exact Mass: 170.01300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.0134572g/mol
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 2.26530
• PSA: 26.30000
• Boiling Point: 235.9±23.0 °C at 760 mmHg
• Flash Point: 86.6±25.9 °C
• Color/Form: NA
• Density: 1.2±0.1 g/cm3

3-Chlorophenyl acetate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• Signal Word：warning

3-Chlorophenyl acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters